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Compound of Interest

Compound Name: Halfenprox

Cat. No.: B054232

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Halfenprox, a synthetic pyrethroid
ether acaricide and insecticide. This document details its chemical and physical properties,
analytical methodologies, synthesis, mechanism of action, and toxicological profile, serving as
a crucial resource for professionals in research and development.

Chemical and Physical Properties

Halfenprox is an aromatic ether that functions as a contact insecticide and acaricide with some
residual effects.[1][2] It is recognized by several synonyms, including Brofenprox and MTI-732.
[3][4] The following table summarizes its key chemical and physical properties.
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Property Value Source

1-[bromo(difluoro)methoxy]-4-
[2-methyl-1-[(3-

IUPAC Name [31[5]
phenoxyphenyl)methoxy]propa

n-2-yllbenzene

CAS Number 111872-58-3 [31[4]
Molecular Formula C24H23BrF20s3 [31[4]
Molecular Weight 477.34 g/mol [4]
Appearance White powder [6]
Melting Point 104-105°C [6]
Storage Temperature 2-8°C [4]
Purity (Typical) >98% for analytical standards [6]

Soluble in organic solvents
Solubility such as cyclohexane and [31[7]

acetonitrile

Synthesis of Halfenprox

The commercial production of Halfenprox is achieved through a multi-step chemical synthesis.
[1][2] The process generally involves the reaction of key intermediates to build its complex
ether-linked structure.[1][2] The product is then purified, often by recrystallization or
chromatography, to yield the active Halfenprox compound.[1][2]
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3-Phenoxybenzaldehyde + Cyanoacetic Acid Ester

l

Knoevenagel Condensation
(Base catalyst, e.g., Triethylamine)

l

Key Intermediate

l

Cyclization with Dibromoethane

l

Introduction of Ether Bridge and Propyl Linkage

l

Halogenation and Etherification

l

Attachment of Bromodifluoromethoxy Group

l

Crude Halfenprox

l

Purification
(Recrystallization/Chromatography)

:

Pure Halfenprox

Figure 1: Generalized Synthesis Workflow of Halfenprox
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Figure 2: Halfenprox Mechanism of Action on Voltage-Gated Sodium Channels
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Homogenized Sample (10-159)

;

Add Acetonitrile & Internal Standard

l

Vortex (1-2 min)

;

Add QUEChERS Salts

l

Shake Vigorously (1 min)

;

Centrifuge (3000-5000 rpm, 5 min)

y
Transfer Supernatant to d-SPE Tube

;
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l
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;

Supernatant for Analysis

Figure 3: QUEChERS Sample Preparation Workflow
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Halfenprox Exposure
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Metabolic Breakdown of Halfenprox

Excretion of Metabolites

Figure 4: Inferred Metabolic Detoxification Pathway of Halfenprox
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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